Cas no 54199-21-2 (2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile)

• Product Name: 2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile
• CAS No: 54199-21-2
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 940065
• Update Time: 2023-08-02

2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetonitrile,-alpha--methyl-4-(1-methylethyl)-(9CI)
• 2-(4-propan-2-ylpiperazin-1-yl)propanenitrile
• 2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile
• 2-(4-ISOPROPYLPIPERAZIN-1-YL)PROPANENITRILE

• Inchi： 1S/C10H19N3/c1-9(2)12-4-6-13(7-5-12)10(3)8-11/h9-10H,4-7H2,1-3H3
• InChI Key： MVOWRIFCWYEJLH-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCN(C(C#N)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 30.3